molecular formula C24H20ClN3O2S2 B12136853 2-[3-(4-chlorophenyl)-4-oxo(3,5,6,7-tetrahydrocyclopenta[2,1-d]pyrimidino[4,5-b]thiophen-2-ylthio)]-N-(3-methylphenyl)acetamide

2-[3-(4-chlorophenyl)-4-oxo(3,5,6,7-tetrahydrocyclopenta[2,1-d]pyrimidino[4,5-b]thiophen-2-ylthio)]-N-(3-methylphenyl)acetamide

Cat. No.: B12136853
M. Wt: 482.0 g/mol
InChI Key: LKKSVJJEGPYXFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to a class of thienopyrimidine derivatives characterized by a fused cyclopentathienopyrimidine core linked to an acetamide group. Its structure includes a 4-chlorophenyl substituent at position 3 of the pyrimidine ring and a 3-methylphenyl group on the acetamide nitrogen (Figure 1). The molecule’s complexity arises from the bicyclic system (cyclopenta[2,1-d]pyrimidino[4,5-b]thiophen-4-one) and the sulfur-linked acetamide side chain.

Properties

Molecular Formula

C24H20ClN3O2S2

Molecular Weight

482.0 g/mol

IUPAC Name

2-[[11-(4-chlorophenyl)-12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl]-N-(3-methylphenyl)acetamide

InChI

InChI=1S/C24H20ClN3O2S2/c1-14-4-2-5-16(12-14)26-20(29)13-31-24-27-22-21(18-6-3-7-19(18)32-22)23(30)28(24)17-10-8-15(25)9-11-17/h2,4-5,8-12H,3,6-7,13H2,1H3,(H,26,29)

InChI Key

LKKSVJJEGPYXFZ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2C5=CC=C(C=C5)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound likely involves multiple steps, including the formation of the pyrimidinone and thiophene rings, followed by the introduction of the chlorophenyl and methylphenyl groups. Typical reaction conditions might include:

    Cyclization reactions: to form the pyrimidinone and thiophene rings.

    Substitution reactions: to introduce the chlorophenyl and methylphenyl groups.

    Oxidation and reduction reactions: to achieve the desired oxidation states of the functional groups.

Industrial Production Methods

Industrial production of such a complex compound would require optimization of the synthetic route to maximize yield and purity. This might involve:

    Catalysis: to improve reaction efficiency.

    Purification techniques: such as recrystallization or chromatography.

    Scale-up processes: to transition from laboratory-scale synthesis to industrial-scale production.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various types of chemical reactions, including:

    Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

    Reduction: The carbonyl group in the pyrimidinone ring can be reduced to form alcohols.

    Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidizing agents: Hydrogen peroxide, m-chloroperbenzoic acid.

    Reducing agents: Sodium borohydride, lithium aluminum hydride.

    Nucleophiles: Amines, thiols, and other nucleophilic species.

Major Products

    Sulfoxides and sulfones: from oxidation reactions.

    Alcohols: from reduction reactions.

    Substituted derivatives: from nucleophilic substitution reactions.

Scientific Research Applications

Chemistry

This compound can be used as a building block for the synthesis of more complex molecules, particularly in the development of new materials with unique properties.

Biology

In biological research, this compound might be investigated for its potential as a pharmaceutical agent, particularly if it exhibits bioactivity against certain targets.

Medicine

If bioactive, this compound could be explored for its therapeutic potential in treating diseases, particularly those involving the targets it interacts with.

Industry

In industrial applications, this compound could be used in the development of new materials, such as polymers or coatings, due to its unique structural features.

Mechanism of Action

The mechanism by which this compound exerts its effects would depend on its molecular targets. Potential mechanisms might include:

    Inhibition of enzymes: If the compound binds to an enzyme’s active site, it could inhibit its activity.

    Receptor binding: If the compound interacts with a receptor, it could modulate its signaling pathways.

    Interaction with DNA or RNA: If the compound binds to nucleic acids, it could affect gene expression.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural motifs with several derivatives, differing primarily in substituents on the phenyl rings or the acetamide side chain. Below is a systematic comparison:

Structural Variations and Physicochemical Properties
Compound Name / ID Substituent on Pyrimidine Ring Acetamide Substituent Molecular Weight Key Physicochemical Properties
Target Compound 4-Chlorophenyl 3-Methylphenyl ~505.0 (calc.) High lipophilicity (Cl, methyl groups)
MFCD03474590 4-Chlorophenyl 2-Isopropylphenyl 521.06 Increased steric bulk (isopropyl)
MFCD03474547 4-Chlorophenyl 3,5-Dimethylphenyl 519.04 Enhanced hydrophobicity (dual methyl)
MFCD01850746 4-Chlorophenyl 2,5-Dimethylphenyl 519.04 Altered regiochemistry (2,5-dimethyl)
ZINC2719983 4-Chlorophenyl 2-Trifluoromethylphenyl 563.92 Electron-withdrawing CF₃ group

Key Observations :

  • Lipophilicity : The target compound’s 3-methylphenyl group balances lipophilicity better than the 2-isopropylphenyl in , which may hinder membrane permeability.
  • Steric Factors : 3,5-Dimethylphenyl provides symmetrical substitution, possibly improving crystallinity compared to the asymmetrical 2,5-dimethylphenyl in .

Critical Analysis of Divergent Evidence

  • Structural Similarity vs. Bioactivity: challenges the assumption that structural similarity guarantees functional similarity. For example, minor changes (e.g., methyl to trifluoromethyl) in vs. could lead to divergent target interactions.
  • Synthetic Yields : While reports an 85% yield for a related compound, sterically hindered analogs (e.g., ) may require optimized conditions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.